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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B7770159

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS
from your supplier and adhere to all institutional and regulatory safety protocols before handling
2-ethylnitrobenzene.

Chemical and Physical Properties

2-Ethylnitrobenzene (CAS No. 612-22-6) is an aromatic nitro compound used as an
intermediate in the synthesis of dyes, pesticides, and pharmaceuticals.[1][2] Its physical and
chemical properties are critical for understanding its behavior in a laboratory setting.
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Property Value Reference(s)
CAS Number 612-22-6 [31[4]
Molecular Formula CsHsNO2 [3]
Molecular Weight 151.16 g/mol [31[41[5]
Clear, yellow to light brown oily
Appearance o [2][3][6]
liquid
Melting Point -13t0-10 °C [3]
N ) 234 - 236 °C (at 760 mmHQ)
Boiling Point [3]
172-174 °C (at 18 mmHg)
Density 1.121-1.127 g/cm3 at 25 °C [31[5]
Flash Point 109 °C (228 °F) - Closed Cup [3][5]
N Insoluble in water; Soluble in
Solubility [2][6]

ethanol, acetone, and ether.

Refractive Index

n20/D 1.537

[3][5]

Hazard Identification and Classification

2-Ethylnitrobenzene is classified as a hazardous substance. Below is a summary of its GHS
classification and NFPA 704 rating for quick reference.

Globally Harmonized System (GHS) Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
Hazardous to the Aquatic H412: Harmful to aquatic life
) Category 3 ) ]
Environment, Long-Term with long lasting effects
References:[4][5][7]

Category Rating Description
Intense or continued but not
chronic exposure could cause

Health (Blue) 2 , o
temporary incapacitation or
possible residual injury.
Materials that require
considerable preheating, under

Flammability (Red) 1 all ambient temperature
conditions, before ignition and
combustion can occur.
Normally stable, even under

Instability (Yellow) 0 fire exposure conditions, and is

not reactive with water.

Reference: This rating is based on available Safety Data Sheets. It is crucial to consult the

specific SDS provided by the supplier for the most accurate information.

Toxicology and Health Effects
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The primary health hazards associated with 2-ethylnitrobenzene exposure are acute toxicity
upon ingestion, irritation of the skin, eyes, and respiratory tract, and the potential for
methemoglobinemia.[3][4][5]

Summary of Toxicological Data

Quantitative toxicological data such as median lethal dose (LD50) or lethal concentration
(LC50) for 2-ethylnitrobenzene are not readily available in published literature, with many
safety data sheets noting "No data available".[3] However, the GHS classification as Acute
Toxicity (Oral), Category 4, indicates an expected LD50 range of 300 to 2000 mg/kg for rats.

Absorption into the body, likely through inhalation, ingestion, or skin contact, can lead to the
formation of methemoglobin.[3] This condition reduces the oxygen-carrying capacity of the
blood, leading to cyanosis (bluish discoloration of the skin, lips, and nails), headache,
dizziness, and weakness.[3] The onset of these symptoms may be delayed for 2 to 4 hours or
more following exposure.[3]

Occupational Exposure Limits

There are currently no established specific Permissible Exposure Limits (PELs) from OSHA or
Threshold Limit Values (TLVs) from ACGIH for 2-ethylnitrobenzene.[3] In the absence of
specific limits, exposure should be minimized through engineering controls, administrative
controls, and the use of personal protective equipment. For context, the exposure limits for the
related compound nitrobenzene are set at 1 ppm as an 8-hour TWA by both OSHA and ACGIH.

[8]

Potential Toxicological Pathway: Nitroreduction and
Methemoglobin Formation

The toxicity of many nitroaromatic compounds is linked to their metabolic reduction. The nitro
group (-NOz2) can be enzymatically reduced in the body to form reactive intermediates like
nitroso (-NO) and hydroxylamine (-NHOH) derivatives.[1][9] These intermediates, particularly
the hydroxylamine, are capable of oxidizing the ferrous iron (Fe2*) in hemoglobin to its ferric
state (Fe3t), forming methemoglobin, which cannot bind and transport oxygen.[3]
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Toxic Effect

Metabolic Activation in Body
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Click to download full resolution via product page

Metabolic reduction of 2-ethylnitrobenzene leading to methemoglobin formation.

Emergency and First Aid Procedures

Immediate action is required in case of exposure. The following diagram outlines the logical
workflow for first aid.
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Exposure Occurs

\/

Inhaled Skin Contact Swalloyved
Inhalation Skin Contact Ipgestion
\ 4 \ 4 \ 4
Move person to fresh air. Take off contaminated clothing. Rinse mouth with water. Eye Cortact
Eye Contact
\ 4 \ 4 \ 4 \ 4
If not breathing, give Wash off with soap and Never give anything by mouth Rinse thoroughly with plenty
artificial respiration. plenty of water. to an unconscious person. of water for at least 15 minutes.

Consult a physician.

Show SDS to the doctor.
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Obtain Sample

Sample Preparation
(e.g., Dilution, Liquid-Liquid Extraction,
Solid Phase Extraction)

Inject sample into
Gas Chromatograph (GC)

Spill Detected

Separation of Components

Ensure adequate ventilation. on GC Column

Evacuate unnecessary personnel.
Wear appropriate PPE.
Eliminate ignition sources.

Eluted components enter
Mass Spectrometer (MS)
and are ionized

Do not let product enter drains.
Contain spill with inert absorbent
material (e.g., sand, earth).

Mass Analyzer separates ions
by mass-to-charge ratio (m/z).
lons are detected.

Soak up with inert absorbent material.

l Data Analysis:
Identify 2-ethylnitrobenzene by
Collect residue in a suitable, closed, retention time and mass spectrum.

labeled container for hazardous waste disposal. Quantify using a calibration curve.

Clean spill area thoroughly. Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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